Cas no 869943-15-7 (7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 869943-15-7
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• MDL: MFCD04969226
• CID: 3059164
• PubChem ID: 135646597
• Update Time: 2025-05-26

7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-2,5-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 7-(Difluoromethyl)-4,5,6,7-tetrahydro-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• EN300-229411
• 869943-15-7
• 7-Difluoromethyl-2,5-dimethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine
• 7-(DIFLUOROMETHYL)-2,5-DIMETHYL-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDI+
• BBL039901
• DTXSID501143028
• STK349509
• AKOS000309295
• 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• MDL： MFCD04969226
• Inchi： 1S/C9H13F2N3/c1-5-3-7(9(10)11)14-8(12-5)4-6(2)13-14/h4-5,7,9,12H,3H2,1-2H3
• InChI Key： GVCUYVSDJYMDMA-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)NC2=CC(C)=NN12)F

Computed Properties

• Exact Mass: 201.10775375Da
• Monoisotopic Mass: 201.10775375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.9Ų

Additional information on 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Exploring the Potential of 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 869943-15-7) in Modern Research

In the ever-evolving field of chemical research, 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 869943-15-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazolo[1,5-a]pyrimidine core and difluoromethyl substitution, offers a versatile scaffold for applications in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly drawn to its potential due to its structural novelty and functional diversity.

The compound's difluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a critical factor in drug design. Recent studies highlight its role in modulating biological targets, making it a promising candidate for kinase inhibitors and GPCR modulators. These applications align with current trends in precision medicine, where small-molecule therapeutics are in high demand. Additionally, its pyrazolo[1,5-a]pyrimidine backbone is structurally analogous to purines, enabling interactions with enzymes and receptors involved in cellular signaling.

From an agrochemical perspective, 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exhibits potential as a plant growth regulator or pesticide intermediate. The difluoromethyl moiety can improve lipophilicity, facilitating better penetration through plant cuticles. This property is especially relevant given the growing demand for sustainable crop protection solutions. Industry experts are exploring its utility in formulations that minimize environmental impact while maintaining efficacy.

Synthetic accessibility is another advantage of this compound. Modern flow chemistry techniques and catalytic C-H functionalization methods have streamlined its production, addressing scalability challenges. Researchers are also investigating its derivatization to create libraries of analogs for structure-activity relationship (SAR) studies. Such efforts are pivotal in optimizing its pharmacological or agrochemical profiles.

In material science, the pyrazolo[1,5-a]pyrimidine core's electron-rich nature makes it a candidate for organic electronics, such as OLEDs or photovoltaic materials. Its ability to form stable complexes with metals could further expand its utility in catalysis or sensing applications. These interdisciplinary opportunities underscore its versatility beyond traditional domains.

As the scientific community prioritizes green chemistry, the environmental footprint of 869943-15-7 is under scrutiny. Recent advancements in biocatalysis and solvent-free synthesis aim to reduce waste generation during its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Looking ahead, 7-(difluoromethyl)-2,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exemplifies how structural innovation drives progress across industries. Its integration into high-throughput screening platforms and computational drug design tools will likely accelerate discovery pipelines. For stakeholders, understanding its patent landscape and regulatory pathways will be crucial for commercialization.

In summary, CAS No. 869943-15-7 represents a convergence of chemistry, biology, and engineering. Its multifaceted applications—from next-generation therapeutics to smart materials—position it as a molecule to watch in the coming decade. As research unfolds, collaborations between academia and industry will be key to unlocking its full potential.